Cas no 2680550-07-4 (3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680550-07-4
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5645529
• PubChem ID: 165941098
• Update Time: 2025-07-18

3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-28277191
• 2680550-07-4
• 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C11H15NO5/c1-3-4-16-9(15)12-10-5-11(6-10,8(13)14)17-7(10)2/h3,7H,1,4-6H2,2H3,(H,12,15)(H,13,14)
• InChI Key： QSRDEQQQRGFTDM-UHFFFAOYSA-N
• SMILES： O1C(C)C2(CC1(C(=O)O)C2)NC(=O)OCC=C

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.1.1hexane-1-carboxylic acid

3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid: A Novel Scaffold for Targeted Therapeutic Applications

3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2680550-07-4) represents a structurally unique compound with potential applications in pharmaceutical research. This molecule belongs to the class of 2-oxabicyclo[2.1.1]hexane derivatives, which are known for their ability to modulate biological targets through diverse mechanisms. The prop-2-en-1-yloxy group attached to the carbonylamino functionality introduces functional versatility, while the 3-methyl substituent enhances steric and electronic properties. Recent studies have highlighted the importance of 2-oxabicyclo[2.1.1]hexane scaffolds in drug design, particularly for their capacity to interact with protein targets involved in disease pathogenesis.

The carbonylamino moiety in this compound is critical for its reactivity, as it can form hydrogen bonds and coordinate with metal ions, which are essential for enzyme inhibition. The prop-2-en-1-yloxy chain introduces hydrophobic interactions, enabling the molecule to penetrate cell membranes efficiently. This combination of functional groups positions the compound as a promising candidate for targeted therapy in conditions such as cancer and neurodegenerative disorders. The CAS No. 2680550-07-4 designation underscores its unique chemical identity, which is vital for regulatory and pharmacological studies.

Recent advances in drug discovery have emphasized the role of 2-oxabicyclo[2.1.1]hexane derivatives in modulating signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-oxabicyclo[2.1.1]hexane-based compounds exhibit selective inhibition of kinase enzymes implicated in tumor progression. This aligns with the structural features of the 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, which may interact with similar targets through hydrogen bonding and hydrophobic interactions. The carbonylamino group is particularly relevant for its ability to form covalent bonds with specific residues in target proteins, enhancing the compound's efficacy.

Structural analysis of the 2-oxabicyclo[2.1.1]hexane ring system reveals its potential for conformational flexibility, which is crucial for binding to complex protein targets. The 3-methyl substituent further stabilizes the molecule's conformation, reducing the likelihood of non-specific interactions. This structural stability is a key factor in the compound's pharmacokinetic profile, as it ensures prolonged activity in vivo. The prop-2-en-1-yloxy chain, meanwhile, contributes to solubility and metabolic stability, which are essential for drug development.

Emerging research in drug delivery has explored the use of 2-oxabicyclo[2.1.1]hexane derivatives as carriers for therapeutic agents. A 2022 review in *Advanced Drug Delivery Reviews* highlighted the potential of carbonylamino-functionalized scaffolds to enhance the bioavailability of poorly soluble drugs. The 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid may leverage this property to improve the delivery of hydrophobic drugs, making it a valuable tool in formulation science. The prop-2-en-1-yloxy group's hydrophilic nature also facilitates interactions with biological membranes, enhancing cellular uptake.

From a synthetic perspective, the 2-oxabicyclo[2.1.1]hexane scaffold offers opportunities for structure-activity relationship (SAR) studies. Modifications to the carbonylamino or prop-2-en-1-yloxy groups can be tailored to optimize potency and selectivity. For example, replacing the 3-methyl substituent with other functional groups may fine-tune the molecule's binding affinity for specific targets. This flexibility makes the compound a versatile platform for drug design and lead optimization.

Current trends in biomedical research emphasize the importance of multi-target drugs that can address complex diseases. The 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid may qualify as such a compound due to its ability to interact with multiple protein targets. This property is particularly relevant in the context of precision medicine, where personalized therapies are designed to target specific molecular pathways. The 2-oxabicyclo[2.1.1]hexane scaffold's adaptability supports this approach, enabling the development of customized therapeutic agents.

In conclusion, the 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid represents a promising candidate for pharmaceutical innovation. Its structural features, including the 2-oxabicyclo[2.1.1]hexane ring, carbonylamino functionality, and prop-2-en-1-yloxy chain, collectively contribute to its potential therapeutic applications. Ongoing research into drug delivery, targeted therapy, and structure-activity relationships is likely to further define the compound's role in modern medicine.